Cas no 137819-79-5 (1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 137819-79-5
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 1254808
• PubChem ID: 452278
• Update Time: 2025-04-20

1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
• 1-[(2R,5S)-5-(hydroxymethyl)thiolan-2-yl]-5-methylpyrimidine-2,4-dione
• DTXSID10160326
• SCHEMBL9122198
• 137819-79-5
• 3'-Deoxy-4'-thiothymidine
• 4'-Thio-3'-deoxythymidine
• 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione
• 4'-ThiodT

• Inchi： 1S/C10H14N2O3S/c1-6-4-12(10(15)11-9(6)14)8-3-2-7(5-13)16-8/h4,7-8,13H,2-3,5H2,1H3,(H,11,14,15)/t7-,8+/m0/s1
• InChI Key： AWQMUZPJUKKIPU-JGVFFNPUSA-N
• SMILES： S1[C@H](CO)CC[C@@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 242.07262
• Monoisotopic Mass: 242.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.359
• Refractive Index: 1.598
• PSA: 69.64